5-(1,3-benzodioxol-5-ylmethyl)-1-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-5-methylpiperidin-2-one

• IUPAC Name: 5-(1,3-benzodioxol-5-ylmethyl)-1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-5-methylpiperidin-2-one
• InChI: InChI=1S/C21H27N3O3/c1-15-10-16(2)24(22-15)9-8-23-13-21(3,7-6-20(23)25)12-17-4-5-18-19(11-17)27-14-26-18/h4-5,10-11H,6-9,12-14H2,1-3H3
• InChI Key: LDZDZMWPMAHKQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCN2CC(CCC2=O)(C)CC3=CC4=C(C=C3)OCO4)C
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

• The compound in focus is a chemical entity that appears to be part of a broader family of organic compounds with potential pharmacological applications. However, specific information directly related to this compound is limited.

Synthesis Analysis

• Research on similar compounds includes synthesis methods like the 3+2 annulation method, as used in the synthesis of substituted pyrazoles. For instance, ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate synthesis involves cyclocondensation reactions and characterization using NMR, mass, UV-Vis, and CHN analysis (Naveen et al., 2021).

Molecular Structure Analysis

• For compounds like the one , single crystal X-ray diffraction studies are commonly employed for molecular structure confirmation. This method was used in the analysis of similar pyrazole derivatives, confirming their 3D molecular structure and providing insights into the crystal structure stabilized by intermolecular hydrogen bonds and π•••π stacking interactions (Şahin et al., 2011).

Chemical Reactions and Properties

• Similar compounds exhibit a variety of chemical reactions, like heterocyclization reactions, to produce derivatives like thiophene, pyrazole, and coumarin (Mohareb & Gamaan, 2018). These reactions are key in understanding the chemical behavior and potential applications of such compounds.

Physical Properties Analysis

• The physical properties of similar compounds are often elucidated through spectroscopic methods and thermal analysis. Techniques like FT-IR, NMR, and X-ray diffraction provide valuable data on the compound's physical characteristics (Zheng et al., 2010).

Chemical Properties Analysis

• Chemical properties of these compounds can be understood through various analyses like Hirshfeld surface analysis, DFT calculations, and antimicrobial activity assessment. For instance, 6-(1,3-benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one showed antimicrobial activities, and its chemical properties were confirmed through single crystal X-ray structure (Attia et al., 2014).

Scientific Research Applications

Environmental and Synthetic Applications

Environmentally Benign Oxidation Systems : Research on compounds related to the benzodioxole and pyrazole families has led to the development of environmentally benign TEMPO-catalyzed alcohol oxidation systems. These systems utilize recyclable hypervalent iodine(III) reagents, offering a sustainable approach to converting alcohols to carbonyl compounds with high efficiency and minimal environmental impact (Xiao‐Qiang Li & Chi Zhang, 2009).

Antimicrobial and Anticancer Research

Antimicrobial and Anticancer Agents : Compounds within the pyrazole and piperidine families have shown promising results as antimicrobial and anticancer agents. For instance, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been synthesized and evaluated for their in vitro antimicrobial and anticancer activity, showing higher activity than reference drugs in some cases (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & S. Al-Hussain, 2016).

Synthetic Methodologies and Chemical Properties

Regioselective Cycloadditions : The structural motifs related to pyrazoles have been utilized in regioselective 1,3-dipolar cycloaddition reactions, demonstrating the synthetic utility of these compounds in generating diverse molecular architectures with potential biological activity (C. Turk, J. Svete, B. Stanovnik, L. Golič, S. Golic-Grdadolnik, A. Golobič, & Lovro Selič, 2001).

Metal Complex Synthesis and Characterization : Research has also focused on the synthesis and characterization of metal complexes involving ligands derived from the pyrazole family. These studies provide insights into the physicochemical properties and potential applications of these complexes in catalysis, materials science, and as therapeutic agents (M. Guerrero, J. Pons, V. Branchadell, T. Parella, X. Solans, M. Font‐Bardia, & J. Ros, 2008).